Cas no 20904-13-6 (2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1))
20904-13-6 structure
Product Name:2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1)
CAS No:20904-13-6
MF:C14H13ClN2O
MW:260.718822240829
CID:1396499
PubChem ID:210073
Update Time:2025-04-20
2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1)
- A19039
- Benzimidazole, 2-phenoxymethyl-, hydrochloride
- 2-Phenoxymethylbenzimidazole hydrochloride
- 20904-13-6
- DTXSID70175057
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- Inchi: 1S/C14H12N2O.ClH/c1-2-6-11(7-3-1)17-10-14-15-12-8-4-5-9-13(12)16-14;/h1-9H,10H2,(H,15,16);1H
- InChI Key: RCQZSBFFYKSWME-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC=CC=1)CC1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 260.07179
- Monoisotopic Mass: 260.0716407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.9Ų
Experimental Properties
- PSA: 37.91
2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1) Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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